Cas no 91523-46-5 (Diethyl 2-(trifluoromethyl)butanedioate)

• Product Name: Diethyl 2-(trifluoromethyl)butanedioate
• CAS No: 91523-46-5
• MF: C₉H₁₃F₃O₄
• MW: 242.192333936691
• CID: 2814072
• Update Time: 2023-08-07

Diethyl 2-(trifluoromethyl)butanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(trifluoromethyl)butanedioate
• Butanedioic acid, (trifluoromethyl)-, diethyl ester
• Diethyl 2-(trifluoromethyl)butanedioate

• Inchi： 1S/C9H13F3O4/c1-3-15-7(13)5-6(9(10,11)12)8(14)16-4-2/h6H,3-5H2,1-2H3
• InChI Key： AEFTUCVENLYJFX-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCC)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6